Cas no 1066-17-7 (colistin)

• Product Name: colistin
• CAS No: 1066-17-7
• MF: C₅₂H₉₈N₁₆O₁₃
• MW: 1155.43393182755
• CID: 83328
• PubChem ID: 5311054
• Update Time: 2025-04-18

colistin Chemical and Physical Properties

Names and Identifiers

• colistin
• -COLISTIN
• colimycin
• colisticina
• colomycin
• coly-mycin
• colymysins
• kangdisu
• kolimitsin
• totazina
• Aids033059
• AB01566924_01
• GTPL10794
• Colistin,(S)
• CHEMBL499783
• N-[(2S)-4-amino-1-[[(2S,3R)-1-[[(2S)-4-amino-1-oxo-1-[[(3S,6S,9S,12S,15R,18S,21S)-6,9,18-tris(2-aminoethyl)-3-[(1R)-1-hydroxyethyl]-12,15-bis(2-methylpropyl)-2,5,8,11,14,17,20-heptaoxo-1,4,7,10,13,16,19-heptazacyclotricos-21-yl]amino]butan-2-yl]amino]-3-hydroxy-1-oxobutan-2-yl]amino]-1-oxobutan-2-yl]-5-methylheptanamide
• Q418946
• N-[(1S)-3-amino-1-{[(1S,2R)-1-{[(1S)-3-amino-1-{[(3S,6S,9S,12S,15R,18S,21S)-6,9,18-tris(2-aminoethyl)-3-[(1R)-1-hydroxyethyl]-12,15-bis(2-methylpropyl)-2,5,8,11,14,17,20-heptaoxo-1,4,7,10,13,16,19-heptaazacyclotricosan-21-yl]carbamoyl}propyl]carbamoyl}-2-hydroxypropyl]carbamoyl}propyl]-5-methylheptanamide
• SCHEMBL1979092
• N-[(1S)-3-amino-1-[[(1S,2R)-1-[[(1S)-3-amino-1-[[(3S,6S,9S,12S,15R,18S,21S)-6,9,18-tris(2-aminoethyl)-3-[(1R)-1-hydroxyethyl]-12,15-diisobutyl-2,5,8,11,14,17,20-heptaoxo-1,4,7,10,13,16,19-heptazacyclotricos-21-yl]carbamoyl]propyl]carbamoyl]-2-hydroxy-propyl]carbamoyl]propyl]-5-methyl-heptanamide
• NS00006868
• Promixin
• SR-01000872582
• 1066-17-7
• SR-01000872582-1
• Colobreathe
• AKOS005746955
• YKQOSKADJPQZHB-QNPLFGSASA-N
• BRD-A18924964-065-01-5
• DA-62445

• Inchi： 1S/C52H98N16O13/c1-9-29(6)11-10-12-40(71)59-32(13-19-53)47(76)68-42(31(8)70)52(81)64-35(16-22-56)44(73)63-37-18-24-58-51(80)41(30(7)69)67-48(77)36(17-23-57)61-43(72)33(14-20-54)62-49(78)38(25-27(2)3)66-50(79)39(26-28(4)5)65-45(74)34(15-21-55)60-46(37)75/h27-39,41-42,69-70H,9-26,53-57H2,1-8H3,(H,58,80)(H,59,71)(H,60,75)(H,61,72)(H,62,78)(H,63,73)(H,64,81)(H,65,74)(H,66,79)(H,67,77)(H,68,76)/t29?,30-,31-,32+,33+,34+,35+,36+,37+,38+,39-,41+,42+/m1/s1
• InChI Key： YKQOSKADJPQZHB-QNPLFGSASA-N
• SMILES： O=C1[C@@H](CC(C)C)NC([C@H](CCN)NC([C@H](CCNC([C@H]([C@@H](C)O)NC([C@H](CCN)NC([C@H](CCN)NC([C@H](CC(C)C)N1)=O)=O)=O)=O)NC([C@H](CCN)NC([C@H]([C@@H](C)O)NC([C@H](CCN)NC(CCCC(C)CC)=O)=O)=O)=O)=O)=O

Computed Properties

• Exact Mass: 1154.75000
• Monoisotopic Mass: 1154.75
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 18
• Hydrogen Bond Acceptor Count: 18
• Heavy Atom Count: 81
• Rotatable Bond Count: 28
• Complexity: 2050
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 11
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 491A^2
• XLogP3: -3.3

Experimental Properties

• Density: 1.1050 (rough estimate)
• Boiling Point: 807.67°C (rough estimate)
• Flash Point: 883.3°C
• Refractive Index: 1.6700 (estimate)
• PSA: 490.66000
• LogP: 1.53520

colistin Security Information

• Hazardous Material transportation number：UN 3249
• Packing Group：III
• Safety Term：6.1(b)
• Storage Condition：The warehouse is ventilated and dried at low temperature, and stored and transported separately from food raw materials
• Packing Group：III
• Hazard Level：6.1(b)
• HazardClass：6.1(b)
• PackingGroup：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic Polymers Polypeptides Polypeptides
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